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Compound of Interest

Compound Name: H-Phe(2-Cl)-OH

Cat. No.: B556779 Get Quote

This document provides core technical data on H-Phe(2-Cl)-OH, also known as 2-Chloro-L-

phenylalanine. It is a derivative of the essential amino acid L-phenylalanine and is utilized in

various biochemical research and pharmaceutical development applications.[1][2][3]

Physicochemical Properties
The fundamental molecular properties of H-Phe(2-Cl)-OH are summarized below. This data is

essential for experimental design, solution preparation, and analytical characterization.

Property Value

Molecular Formula C₉H₁₀ClNO₂[1][4][5][6]

Molecular Weight 199.63 g/mol [2][4][6]

Logical Data Relationship
The relationship between the compound's common name, its empirical formula, and its

calculated molecular weight is a foundational concept in chemistry. The formula dictates the

elemental composition, which in turn determines the precise molecular mass.
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Logical flow from compound name to molecular properties.

Note: As this guide presents established reference data, detailed experimental protocols for the

determination of molecular weight and formula are not included. These values are based on

standard chemical principles and are widely cited in chemical literature and databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556779#h-phe-2-cl-oh-molecular-weight-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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